Cas no 14739-51-6 (1,1':4',1'':3'',1''':4''',1'''':4'''',1'''''-Sexiphenyl(7CI,8CI,9CI))

• Product Name: 1,1':4',1'':3'',1''':4''',1'''':4'''',1'''''-Sexiphenyl(7CI,8CI,9CI)
• CAS No: 14739-51-6
• MF: C₃₆H₂₆
• MW: 458.591649532318
• CID: 228484
• PubChem ID: 71355989
• Update Time: 2025-04-19

1,1':4',1'':3'',1''':4''',1'''':4'''',1'''''-Sexiphenyl(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1'':3'',1''':4''',1'''':4'''',1'''''-Sexiphenyl(7CI,8CI,9CI)
• 1-phenyl-4-[3-[4-(4-phenylphenyl)phenyl]phenyl]benzene
• 1,1'-Biphenyl,3,4'-bis([1,1'-biphenyl]-4-yl)-
• Biphenyl, 3,4'-bis(4-biphenylyl)-
• 14739-51-6
• 1~1~,2~1~:2~4~,3~1~:3~3~,4~1~:4~4~,5~1~:5~4~,6~1~-Sexiphenyl
• DTXSID80780171

• Inchi： 1S/C36H26/c1-3-8-27(9-4-1)29-14-16-31(17-15-29)32-20-24-34(25-21-32)36-13-7-12-35(26-36)33-22-18-30(19-23-33)28-10-5-2-6-11-28/h1-26H
• InChI Key： NUGUZNZHKUIEGW-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C=1)C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 458.20358
• Monoisotopic Mass: 458.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0